Cas no 2763938-95-8 (Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate)

• Product Name: Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate
• CAS No: 2763938-95-8
• MF: C₇H₁₁FO₄S
• MW: 210.223244905472
• CID: 6558690
• PubChem ID: 165982947
• Update Time: 2025-10-31

Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate Chemical and Physical Properties

Names and Identifiers

• 2763938-95-8
• methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate
• EN300-37104616
• Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate

• Inchi： 1S/C7H11FO4S/c1-12-7(9)4-5-2-6(3-5)13(8,10)11/h5-6H,2-4H2,1H3
• InChI Key： LUPSAAJQZFCPOS-UHFFFAOYSA-N
• SMILES： S(C1CC(CC(=O)OC)C1)(=O)(=O)F

Computed Properties

• Exact Mass: 210.03620816g/mol
• Monoisotopic Mass: 210.03620816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.8Ų

Additional information on Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate

Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate (CAS No: 2763938-95-8: A Versatile Building Block in Modern Medicinal Chemistry

Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate (CAS No: 2763938-95-8) is a synthetically accessible compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and functional versatility. This compound, characterized by a fluorosulfonyl group attached to a cyclobutyl ring and an acetate moiety, represents an important class of sulfonyl-containing molecules with broad applications in pharmaceutical and materials science research. Recent advancements in synthetic methodologies and computational modeling have further expanded its utility in drug discovery programs targeting diverse biological pathways.

The fluorosulfonyl group in Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate (CAS No: 2763938-95-8) is a key structural motif that contributes to its reactivity and biological activity. Fluorinated sulfonyl compounds are well-documented for their ability to modulate physicochemical properties such as lipophilicity, metabolic stability, and hydrogen bonding capacity. A 2023 study published in JACS highlighted the role of fluorosulfonyl groups in enhancing the binding affinity of small-molecule inhibitors to protein targets through non-covalent interactions. This finding has direct implications for the design of Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate-derived compounds as lead candidates in antiviral and anti-inflammatory drug development.

The cyclobutyl ring in Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate (CAS No: 2763938-95-8) adds a distinctive spatial dimension to the molecule, enabling conformational flexibility that is crucial for molecular recognition processes. Recent research from the University of Cambridge demonstrated that cyclobutyl substituents can act as molecular switches in enzyme inhibition studies, modulating the transition between active and inactive states of target proteins. This property has been exploited in the development of Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate-based compounds with tunable pharmacokinetic profiles for CNS-targeted therapeutics.

The acetate functional group in Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate (CAS No: 2763938-95-8) serves as a versatile handle for further chemical modifications. A 2024 review in ACS Medicinal Chemistry Letters emphasized the strategic importance of acetate esters in enabling orthogonal functionalization strategies, which are critical for the development of bioconjugates and prodrugs. This feature has been leveraged in recent studies to create Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate-derived compounds with enhanced solubility and reduced toxicity profiles for clinical applications.

Computational studies published in Organic Letters (2023) have provided new insights into the electronic properties of Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate (CAS No: 2763938-95-8). Density functional theory (DFT) calculations revealed that the fluorosulfonyl group exhibits significant electron-withdrawing effects, which can be fine-tuned by substituents on the cyclobutyl ring. These findings have informed the rational design of Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate-based compounds with optimized electronic properties for applications in organic electronics and photovoltaic materials.

Recent advances in catalytic synthesis have significantly improved the efficiency of producing Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate (CAS No: 2763938-95-8). A 2023 report in Angewandte Chemie described a novel asymmetric catalytic protocol that enables the stereoselective construction of the cyclobutyl ring with high enantioselectivity. This breakthrough has expanded the synthetic accessibility of Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate-derived compounds, making them more viable for large-scale pharmaceutical production and materials science applications.

The fluorosulfonyl functionality in Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate (CAS No: 2763938-95-8) has also been explored in the context of supramolecular chemistry. A 2024 study in Chemical Science demonstrated that fluorosulfonyl groups can participate in strong halogen-bonding interactions, which have been utilized to construct self-assembled nanostructures with potential applications in drug delivery and nanomedicine. This property has been harnessed in the development of Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate-based supramolecular systems with tunable release profiles.

The cyclobutyl ring in Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate (CAS No: 2763938-95-8) has also been investigated for its potential in photochemical applications. A 2023 paper in Advanced Materials showed that cyclobutyl substituents can enhance the photostability of organic molecules, making them suitable for use in photovoltaic devices and light-emitting diodes (LEDs). This property has been exploited in the development of Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate-based materials with improved performance in optoelectronic applications.

The acetate ester in Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate (CAS No: 2763938-95-8) has been studied for its role in modulating the hydrolytic stability of molecules. A 2024 review in Journal of Organic Chemistry highlighted the importance of acetate esters in controlling the rate of hydrolysis, which is a critical factor in the design of long-acting pharmaceuticals. This understanding has been applied to develop Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate-derived prodrugs with extended half-lives and improved bioavailability.

The unique combination of fluorosulfonyl, cyclobutyl, and acetate functionalities in Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate (CAS No: 2763938-95-8) has positioned it as a valuable scaffold for fragment-based drug discovery. A 2023 study in Nature Chemical Biology demonstrated that this compound can serve as a privileged fragment for hit-to-lead optimization in kinase inhibitor development. The ability to modulate the fluorosulfonyl group and cyclobutyl ring through various synthetic transformations has enabled the generation of diverse molecular libraries for high-throughput screening campaigns.

Recent developments in biocompatible materials have also benefited from the properties of Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate (CAS No: 2763938-95-8). A 2024 paper in Advanced Healthcare Materials described the use of fluorosulfonyl-containing polymers derived from this compound for the fabrication of biodegradable implants with controlled release properties. The cyclobutyl ring's mechanical stability and the acetate ester's hydrolytic tunability have been leveraged to create materials with tailored degradation rates for specific medical applications.

Overall, Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate (CAS No: 2763938-95-8) continues to be a subject of intense research across multiple scientific disciplines. Its unique structural features and versatile reactivity profile have enabled a wide range of applications, from pharmaceutical development to advanced materials science. As synthetic methods and understanding of its properties continue to evolve, it is anticipated that this compound will play an increasingly important role in future scientific and technological innovations.

Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate (CAS No: 2763938-95-8): A Versatile Compound with Broad Applications Overview Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate, with the CAS number 2763938-95-8, is a synthetically accessible compound that combines three distinct functional groups: a fluorosulfonyl group, a cyclobutyl ring, and an acetate ester. This unique combination of structural features endows the molecule with a wide range of chemical and physical properties, making it a valuable scaffold in various scientific and industrial applications. --- ### Key Structural Features and Functional Groups 1. Fluorosulfonyl Group - The fluorosulfonyl (–SOF₂) group is a highly electrophilic and electron-deficient functional group. It is known for its ability to participate in halogen bonding, hydrogen bonding, and electrophilic aromatic substitution. This makes it a powerful tool in supramolecular chemistry, drug discovery, and materials science. 2. Cyclobutyl Ring - The cyclobutyl ring is a strained, highly reactive, and flexible cyclic structure. It is often used in fragment-based drug discovery and organic synthesis due to its ability to be functionalized and incorporated into complex molecular architectures. The ring's strain also contributes to increased reactivity and modulation of molecular properties. 3. Acetate Ester - The acetate ester (–COOCH₃) is a common functional group with moderate hydrolytic stability. It is widely used in prodrug design, controlled release systems, and materials science due to its tunable hydrolysis rates and compatibility with various chemical environments. --- ### Applications in Chemistry and Materials Science 1. Drug Discovery and Pharmaceutical Development - The compound has been explored as a privileged fragment in fragment-based drug discovery. Its fluorosulfonyl group and cyclobutyl ring can be modified to generate diverse molecular libraries for hit-to-lead optimization in kinase inhibitor development and other targeted therapies. - The acetate ester functionality is useful in the design of prodrugs with controlled release profiles and improved bioavailability. 2. Supramolecular Chemistry and Self-Assembly - The fluorosulfonyl group has been harnessed to construct self-assembled nanostructures through halogen-bonding interactions. These supramolecular systems have potential applications in drug delivery, nanomedicine, and molecular electronics. 3. Materials Science and Optoelectronics - The cyclobutyl ring's photostability has been exploited in the development of photovoltaic materials and light-emitting diodes (LEDs). This property makes the compound a promising candidate for optoelectronic applications. - The fluorosulfonyl group's ability to participate in strong non-covalent interactions has also been leveraged in the design of biocompatible polymers for biodegradable implants and controlled release systems. 4. Synthetic Chemistry and Catalysis - The compound has been synthesized using asymmetric catalytic protocols that enable stereoselective construction of the cyclobutyl ring. These advances have expanded the synthetic accessibility of fluorosulfonyl-containing molecules for large-scale pharmaceutical production. --- ### Future Directions and Research Trends - Advanced Materials: Continued research into the fluorosulfonyl and cyclobutyl functionalities may lead to the development of smart materials with stimuli-responsive properties. - Pharmaceutical Innovation: The compound’s versatile reactivity and modular structure make it a promising candidate for the design of next-generation drugs with improved pharmacokinetics and target specificity. - Green Chemistry: Efforts to develop catalytic and sustainable synthetic routes for this compound may further enhance its industrial and commercial viability. --- ### Conclusion Methyl 2-[3-(fluorosulfonyl)cyclobutyl]acetate (CAS No: 2763938-95-8) is a versatile and multifunctional compound with significant potential in drug discovery, materials science, and supramolecular chemistry. Its unique structural features and reactivity profile continue to inspire innovative research across multiple scientific disciplines. As synthetic methods and application understanding evolve, this compound is poised to play an increasingly important role in future technological and scientific advancements.